Cas no 6084-44-2 ((25S)-5α-Spirostan-3β-amine)

• Product Name: (25S)-5α-Spirostan-3β-amine
• CAS No: 6084-44-2
• Molecular Formula: C₂₇H₄₅NO₂
• Molecular Weight: 415.651708364487
• CID: 1623366
• PubChem ID: 12304760

(25S)-5α-Spirostan-3β-amine Properties

Names and Identifiers

• (3beta,5alpha,22xi,25S)-spirostan-3-amine
• (25S)-5α-Spirostan-3β-amine
• Jurubidine
• Spirostan-3-amine, (3β,5α,25S)-

• InChIKey： BADUKLRFTFBRSD-PUHUBZITSA-N
• Inchi： 1S/C27H45NO2/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24H,5-15,28H2,1-4H3/t16-,17-,18-,19-,20+,21-,22-,23-,24-,25-,26-,27+/m0/s1
• SMILES： O1[C@]2(CC[C@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)N

Computed Properties

• Exact Mass: 415.345029678g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 415.345029678g/mol
• Heavy Atom Count: 30
• Complexity: 696
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids